Cas no 1807941-56-5 (cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid)
cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[(tert-butoxy)carbonyl]oxolane-2-carboxylic acid, cis
- (2S,5R)-5-(tert-Butoxycarbonyl)tetrahydrofuran-2-carboxylic acid
- (2S,5R)-5-[(2-methylpropan-2-yl)oxycarbonyl]oxolane-2-carboxylic acid
- cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid
-
- Inchi: 1S/C10H16O5/c1-10(2,3)15-9(13)7-5-4-6(14-7)8(11)12/h6-7H,4-5H2,1-3H3,(H,11,12)/t6-,7+/m0/s1
- InChI Key: BGJSOJNNUVVKLL-NKWVEPMBSA-N
- SMILES: O1[C@H](C(=O)O)CC[C@@H]1C(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 266
- XLogP3: 1.1
- Topological Polar Surface Area: 72.8
cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B593795-10mg |
cis,rac-(2R,5S)-5-[(tert-Butoxy)carbonyl]oxolane-2-carboxylic Acid |
1807941-56-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B593795-50mg |
cis,rac-(2R,5S)-5-[(tert-Butoxy)carbonyl]oxolane-2-carboxylic Acid |
1807941-56-5 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B593795-100mg |
cis,rac-(2R,5S)-5-[(tert-Butoxy)carbonyl]oxolane-2-carboxylic Acid |
1807941-56-5 | 100mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-315258-0.05g |
rac-(2R,5S)-5-[(tert-butoxy)carbonyl]oxolane-2-carboxylic acid |
1807941-56-5 | 95.0% | 0.05g |
$245.0 | 2025-03-19 | |
| Enamine | EN300-315258-0.1g |
rac-(2R,5S)-5-[(tert-butoxy)carbonyl]oxolane-2-carboxylic acid |
1807941-56-5 | 95.0% | 0.1g |
$366.0 | 2025-03-19 | |
| Enamine | EN300-315258-0.25g |
rac-(2R,5S)-5-[(tert-butoxy)carbonyl]oxolane-2-carboxylic acid |
1807941-56-5 | 95.0% | 0.25g |
$524.0 | 2025-03-19 | |
| Enamine | EN300-315258-0.5g |
rac-(2R,5S)-5-[(tert-butoxy)carbonyl]oxolane-2-carboxylic acid |
1807941-56-5 | 95.0% | 0.5g |
$824.0 | 2025-03-19 | |
| Enamine | EN300-315258-1.0g |
rac-(2R,5S)-5-[(tert-butoxy)carbonyl]oxolane-2-carboxylic acid |
1807941-56-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-19 | |
| Enamine | EN300-315258-2.5g |
rac-(2R,5S)-5-[(tert-butoxy)carbonyl]oxolane-2-carboxylic acid |
1807941-56-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-19 | |
| Enamine | EN300-315258-5.0g |
rac-(2R,5S)-5-[(tert-butoxy)carbonyl]oxolane-2-carboxylic acid |
1807941-56-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-19 |
cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid
Introduction to cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid (CAS No. 1807941-56-5)
cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 1807941-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of oxolane derivatives, which are known for their versatile applications in drug design and synthesis. The unique structural features of this molecule, particularly its stereochemistry and protective group functionalities, make it a valuable intermediate in the development of novel therapeutic agents.
The nomenclature of this compound provides critical insights into its chemical structure. The prefix "cis,rac" indicates the presence of both cis and racemic forms, reflecting the stereochemical configuration of the oxolane ring. The notation (2R,5S) specifies the absolute configurations at the two chiral centers located at positions 2 and 5 of the oxolane ring. The presence of a tert-butoxy carbonyl (Boc) protective group at the 5-position highlights its utility as a synthetic intermediate, particularly in peptide coupling reactions where it provides stability and facilitates controlled deprotection under mild acidic conditions.
cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid (CAS No. 1807941-56-5) has been extensively studied for its potential applications in medicinal chemistry. Its oxolane core is a privileged scaffold that has been explored in various drug discovery programs due to its ability to mimic biological functionalities such as protease inhibition. Recent research has demonstrated that oxolane derivatives exhibit promising activities against a range of targets, including enzymes involved in cancer progression and inflammatory diseases.
In particular, the Boc-protected derivative offers a robust framework for further functionalization, enabling chemists to design complex molecules with tailored properties. The stereochemistry of this compound is particularly noteworthy, as enantioselective synthesis and resolution have become increasingly important in pharmaceutical development to ensure efficacy and minimize side effects. The (2R,5S) configuration has been shown to impart specific binding interactions with biological targets, making it a preferred choice for structure-based drug design.
Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid (CAS No. 1807941-56-5). Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have enabled researchers to access enantiomerically enriched forms of this compound with high precision. These developments have not only improved the availability of key intermediates but also opened new avenues for exploring their pharmacological potential.
The pharmaceutical industry has shown particular interest in oxolane derivatives due to their structural versatility and biological activity. For instance, studies have indicated that certain oxolane-based compounds exhibit inhibitory effects on kinases and proteases that are overexpressed in tumor cells. The Boc-protection at the 5-position allows for selective modification while maintaining the integrity of the core scaffold, facilitating the introduction of additional functional groups that enhance binding affinity or metabolic stability.
Moreover, cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid (CAS No. 1807941-56-5) serves as a valuable tool in academic research for developing novel synthetic strategies. Its unique structural features provide chemists with a platform to explore innovative reactions and transformations that could lead to breakthroughs in drug discovery. Collaborative efforts between synthetic chemists and biologists have leveraged this compound to generate libraries of derivatives with diverse biological profiles.
The use of computational modeling has further enhanced the understanding of how cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid (CAS No. 1807941-56-5) interacts with biological targets. Molecular dynamics simulations and enzyme docking studies have revealed insights into its binding mechanisms, guiding rational modifications to improve potency and selectivity. These computational approaches complement experimental efforts by providing predictive data that accelerates the optimization process.
In conclusion, cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid (CAS No. 1807941-56-5) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional versatility. Its role as an intermediate in drug synthesis underscores its importance in developing next-generation therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.
1807941-56-5 (cis,rac-(2R,5S)-5-(tert-Butoxy)carbonyloxolane-2-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)